Cas no 890098-53-0 (3-Iodo-2'-thiomethylbenzophenone)

• Product Name: 3-Iodo-2'-thiomethylbenzophenone
• CAS No: 890098-53-0
• MF: C₁₄H₁₁IOS
• MW: 354.206014871597
• CID: 1937099
• PubChem ID: 24722842
• Update Time: 2025-08-04

3-Iodo-2'-thiomethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 3-IODO-2'-THIOMETHYLBENZOPHENONE
• (3-iodophenyl)-(2-methylsulfanylphenyl)methanone
• LogP
• MFCD02260423
• (3-Iodophenyl)[2-(methylsulfanyl)phenyl]methanone
• AKOS016018386
• DTXSID20641535
• 890098-53-0
• 3-Iodo-2'-thiomethylbenzophenone

• MDL： MFCD02260423
• Inchi： 1S/C14H11IOS/c1-17-13-8-3-2-7-12(13)14(16)10-5-4-6-11(15)9-10/h2-9H,1H3
• InChI Key： ABSJACNSFDEYTQ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C1C=CC=CC=1SC)=O

Computed Properties

• Exact Mass: 353.95800
• Monoisotopic Mass: 353.95753Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.65
• Boiling Point: 456.1°C at 760 mmHg
• Flash Point: 229.6°C
• Refractive Index: 1.692
• PSA: 42.37000
• LogP: 4.24410